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CAS No.: 1498-47-1

Cat. No.: B075532

Get Quote

Allylphosphonic dichloride (CAS No. 1498-47-1) is a highly reactive organophosphorus

compound that serves as a versatile intermediate in chemical synthesis.[1] However, its utility is

matched by its significant hazards, including extreme corrosivity, high toxicity, and violent

reactivity with water. A deep understanding of these properties is not merely a regulatory

requirement but the bedrock of a safe and effective research program. This guide provides an

in-depth, procedurally-focused directive on the selection and use of personal protective

equipment (PPE) for Allylphosphonic dichloride, grounded in the principles of chemical

hygiene and risk mitigation.

The 'Why': A Hazard Analysis of Allylphosphonic
Dichloride
Effective PPE selection is dictated by the specific chemical risks. For Allylphosphonic
dichloride, the hazards are threefold: corrosivity, toxicity, and reactivity.
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Extreme Corrosivity: The molecule contains two P-Cl bonds which are highly susceptible to

hydrolysis. Upon contact with moisture—such as on the skin, in the eyes, or in the

respiratory tract—it rapidly hydrolyzes to form hydrochloric acid (HCl) and allylphosphonic

acid. This reaction is the primary cause of its ability to inflict severe chemical burns and

irreversible tissue damage.[2]

High Acute Toxicity: Safety data sheets consistently highlight that Allylphosphonic
dichloride is toxic if swallowed and fatal if inhaled. The organophosphorus component

necessitates caution, as this class of compounds can exhibit neurological effects. Inhalation

of its vapors or aerosols can cause severe respiratory tract irritation and damage.[2]

Violent Reactivity: As a phosphoryl halide, it reacts violently with water in an exothermic

reaction, liberating corrosive HCl gas.[2][3] This reactivity dictates specific protocols for

storage, handling, and fire suppression, and is a critical factor in spill management.

Understanding these intertwined hazards is crucial. The appropriate PPE is not just a barrier,

but a system designed to prevent the chemical from reaching sensitive tissues and to protect

the user from the consequences of its inherent reactivity.

Core Protective Equipment: A Multi-Layered
Defense
All handling of Allylphosphonic dichloride must be conducted within a certified, functioning

chemical fume hood to control vapor exposure. The selection of PPE should be based on a risk

assessment of the specific procedure, but the following represents the minimum required

protection.
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Hazard Category Minimum Required PPE
Rationale and Advanced
Protection

Respiratory

Full-face respirator with

combination organic

vapor/acid gas (OV/AG)

cartridges.

The "fatal if inhaled"

classification necessitates a

high level of respiratory

protection. A full-face respirator

provides a better seal than a

half-mask and integrates eye

protection. For spills,

uncontrolled releases, or work

outside a fume hood, a Self-

Contained Breathing

Apparatus (SCBA) is

mandatory.

Eye & Face
Integrated full-face shield of a

full-face respirator.

Direct splashes can cause

permanent eye damage.[2] If

using a half-mask respirator,

chemical splash goggles must

be worn in conjunction with a

full-face shield that provides

protection to the entire face.[4]

Hand
Double-gloving with a

chemical-resistant outer glove.

Given the severe corrosive

nature, a robust barrier is

essential. Butyl rubber or

Viton™ gloves are

recommended for their high

resistance to corrosive

chemicals and chlorinated

compounds. An inner nitrile

glove provides protection

during the doffing of the outer

glove. Always inspect gloves

for tears or pinholes before

use.[4]
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Body
Flame-resistant lab coat with

tight-fitting cuffs.

A chemically-resistant apron

made of neoprene or similar

material should be worn over

the lab coat to protect against

splashes during transfers.[5]

For large-volume transfers

(>1L), a full chemical-resistant

suit may be required.

Footwear
Closed-toe leather or

chemical-resistant shoes.

Footwear must be non-

permeable to protect from

spills that may reach the floor.

Operational and Disposal Plans: A Step-by-Step
Guide
Safe handling is a complete workflow, from the moment the chemical enters the lab to its final

disposal.

Inspect: Upon receipt, visually inspect the container for any signs of damage or leaks,

ensuring the cap is tightly sealed. Do not accept damaged containers.

Store: Store the container in a cool, dry, and well-ventilated area designated for corrosive

and water-reactive materials.[6] The storage location must be isolated from incompatible

materials, especially water, alcohols, and strong bases.

Secondary Containment: Always store the primary container within a secondary, chemically-

compatible container (e.g., a polyethylene tray) to contain any potential leaks.

Preparation: Don all required PPE before bringing the chemical into the fume hood. Ensure

an emergency eyewash and safety shower are accessible and unobstructed.[7]

Inert Atmosphere: For moisture-sensitive reactions, handle Allylphosphonic dichloride
under an inert atmosphere (e.g., Argon or Nitrogen).[8]

Transfer: Use a syringe or cannula for liquid transfers to minimize exposure to the

atmosphere.[8] Work slowly and deliberately to avoid splashes.
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Decontamination: Thoroughly decontaminate any surfaces, glassware, or equipment that has

come into contact with the chemical. A solution of sodium bicarbonate can be used to

neutralize residues before final cleaning.

Evacuate & Alert: In case of a spill, immediately alert personnel in the vicinity and evacuate

the immediate area.

Isolate: If safe to do so, close the fume hood sash. Restrict access to the area.

Protect: Don SCBA and appropriate chemical-resistant outerwear before re-entering the

area.

Contain & Absorb:DO NOT USE WATER. Cover the spill with a dry, inert absorbent material

such as sand, clay, or vermiculite, working from the outside in.[9]

Collect: Carefully scoop the absorbed material into a clearly labeled, sealable hazardous

waste container.

Decontaminate: Wipe the spill area with a cloth dampened with a basic solution (e.g., 5%

sodium bicarbonate), followed by a standard laboratory cleaning agent. All cleanup materials

must be disposed of as hazardous waste.[10]
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Phase 1: Preparation

Phase 2: Handling & Use

Phase 3: Waste Management

EMERGENCY: Spill Response
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Disposal must adhere to local, state, and federal regulations.[8] Due to its reactivity, raw

Allylphosphonic dichloride waste should never be placed in a general waste stream.

Neutralization: The primary method for rendering the waste less hazardous is through

controlled hydrolysis. This should only be performed by trained personnel. A typical

procedure involves the slow, portion-wise addition of the waste material to a stirred, ice-

cooled solution of a weak base, such as sodium bicarbonate or calcium hydroxide. The

reaction is exothermic and releases HCl gas, so it must be performed in a chemical fume

hood. This process converts the reactive dichloride to allylphosphonate salts.[11][12]

Collection: The neutralized aqueous solution, along with any contaminated lab materials

(gloves, absorbent, etc.), must be collected in a robust, sealed, and clearly labeled

hazardous waste container.

Removal: The container must be disposed of through your institution's environmental health

and safety office or a certified hazardous waste contractor.

By adhering to these rigorous PPE and handling protocols, researchers can safely harness the

synthetic utility of Allylphosphonic dichloride while ensuring the protection of themselves,

their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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